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Compound of Interest

Compound Name: Ethyl 4-ethylbenzoate

Cat. No.: B1605955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,

synthesis, and purification of Ethyl 4-ethylbenzoate. This document is intended to serve as a

valuable resource for researchers and professionals involved in drug discovery and

development, offering detailed experimental protocols and key technical data.

Commercial Availability
Ethyl 4-ethylbenzoate is readily available from a variety of chemical suppliers catering to

research and development needs. The compound is typically offered in various purities and

quantities, ranging from milligrams to kilograms. Below is a summary of representative

suppliers and their offerings.

Table 1: Commercial Suppliers of Ethyl 4-ethylbenzoate
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Supplier Product Number/ID Purity
Available
Quantities

AChemBlock N24480 95% Custom Quote

Howei Pharm 12638LX07 95% 1g, 25g, 1kg, 25kg

Oakwood Chemical 098433 Not Specified Inquire

AOBChem USA 30025 97%
250mg, 500mg, 1g,

5g, 10g, 25g, 100g

Ambeed Not Specified Not Specified Inquire

Physicochemical Properties and Spectroscopic
Data
A thorough understanding of the physicochemical and spectroscopic properties of Ethyl 4-
ethylbenzoate is essential for its application in synthesis and for quality control.

Table 2: Physicochemical Properties of Ethyl 4-ethylbenzoate

Property Value Source

CAS Number 36207-13-3 --INVALID-LINK--

Molecular Formula C₁₁H₁₄O₂ --INVALID-LINK--

Molecular Weight 178.23 g/mol --INVALID-LINK--

Appearance Colorless Liquid General Knowledge

Boiling Point Not Precisely Reported

Solubility
Soluble in common organic

solvents
General Knowledge

Table 3: Spectroscopic Data of Ethyl 4-ethylbenzoate
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Technique Key Peaks/Shifts

¹H NMR

(Predicted) Aromatic protons (multiplet), Ethyl

ester protons (quartet and triplet), Ethyl group

on ring (quartet and triplet)

¹³C NMR
(Predicted) Carbonyl carbon, aromatic carbons,

ethyl ester carbons, ethyl group carbons on ring

IR (Infrared)
(Predicted) C=O stretch (ester), C-O stretch

(ester), C-H stretches (aromatic and aliphatic)

Mass Spec (MS)
(Predicted) Molecular ion peak (M⁺) and

characteristic fragmentation pattern

Synthesis of Ethyl 4-ethylbenzoate
The most common and straightforward method for the synthesis of Ethyl 4-ethylbenzoate is

the Fischer esterification of 4-ethylbenzoic acid with ethanol in the presence of an acid catalyst.

Experimental Protocol: Fischer Esterification
This protocol is adapted from established procedures for the synthesis of similar benzoate

esters.[1][2][3][4][5][6][7]

Materials:

4-Ethylbenzoic acid

Absolute ethanol (excess)

Concentrated sulfuric acid (catalyst)

Diethyl ether

5% Sodium bicarbonate solution

Saturated sodium chloride solution (brine)
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Anhydrous sodium sulfate

Boiling chips

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Distillation apparatus

Rotary evaporator

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, combine 4-ethylbenzoic acid and a 4 to

5-fold molar excess of absolute ethanol. Add a few boiling chips.

Acid Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric

acid to the mixture while swirling.

Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a

heating mantle. Continue refluxing for 3-4 hours. The progress of the reaction can be

monitored by Thin Layer Chromatography (TLC).

Work-up:

Allow the reaction mixture to cool to room temperature.

Transfer the mixture to a separatory funnel.

Add an equal volume of cold water and extract the product with diethyl ether.
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Wash the organic layer sequentially with 5% sodium bicarbonate solution (to neutralize

any unreacted acid) and then with brine.

Dry the organic layer over anhydrous sodium sulfate.

Solvent Removal: Filter off the drying agent and remove the diethyl ether using a rotary

evaporator.

Purification
The crude Ethyl 4-ethylbenzoate can be purified by vacuum distillation to obtain a product of

high purity.[2]

Procedure:

Set up a vacuum distillation apparatus.

Transfer the crude product to the distillation flask.

Heat the flask gently under reduced pressure.

Collect the fraction that distills at the appropriate boiling point for Ethyl 4-ethylbenzoate
under the applied pressure.

Applications in Drug Development
Ethyl 4-ethylbenzoate serves as a valuable building block in medicinal chemistry and drug

development.[8] Its aromatic ring and ester functionality allow for a variety of chemical

transformations to build more complex molecules with potential therapeutic applications. For

instance, similar structures are utilized as intermediates in the synthesis of Angiotensin II

Receptor Blockers (ARBs), a class of drugs used to treat hypertension.[9] The ethylbenzoate

moiety can be a key component in the synthesis of heterocyclic systems and other scaffolds

present in pharmacologically active compounds.[10]

Visualizing Workflows and Pathways
Synthesis and Purification Workflow
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The following diagram illustrates the general workflow for the synthesis and purification of Ethyl
4-ethylbenzoate via Fischer esterification.

Synthesis Work-up Purification

4-Ethylbenzoic Acid +
Ethanol (excess) H₂SO₄ (catalyst) Reflux (3-4h) Extraction with

Diethyl Ether
Wash with 5%

NaHCO₃ Solution Wash with Brine Dry with Na₂SO₄
Solvent Removal

(Rotary Evaporator) Vacuum Distillation Pure Ethyl
4-ethylbenzoate

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of Ethyl 4-ethylbenzoate.

Role as a Building Block in a Hypothetical Drug
Synthesis
This diagram illustrates a hypothetical pathway where Ethyl 4-ethylbenzoate is used as a

starting material for the synthesis of a more complex, potentially bioactive molecule.

Ethyl 4-ethylbenzoate Reaction 1
(e.g., Ester Hydrolysis) 4-Ethylbenzoic Acid Reaction 2

(e.g., Amide Coupling)
N-Substituted

4-Ethylbenzamide
Reaction 3

(e.g., Cyclization) Bioactive Heterocycle

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chem.uoi.gr [chem.uoi.gr]

2. quora.com [quora.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1605955?utm_src=pdf-body
https://www.benchchem.com/product/b1605955?utm_src=pdf-body
https://www.benchchem.com/product/b1605955?utm_src=pdf-body-img
https://www.benchchem.com/product/b1605955?utm_src=pdf-body
https://www.benchchem.com/product/b1605955?utm_src=pdf-body
https://www.benchchem.com/product/b1605955?utm_src=pdf-body-img
https://www.benchchem.com/product/b1605955?utm_src=pdf-custom-synthesis
https://chem.uoi.gr/wp-content/uploads/2025/04/ethyl-benzoate-experiment.pdf
https://www.quora.com/What-is-the-procedure-to-perform-the-synthesis-of-ethyl-benzoate-and-what-are-the-amounts-of-reagents-to-use-on-lab-scale
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Microscale preparation of ethyl benzoate | Class experiment | RSC Education
[edu.rsc.org]

4. Fischer Esterification-Typical Procedures - operachem [operachem.com]

5. athabascau.ca [athabascau.ca]

6. studylib.net [studylib.net]

7. scribd.com [scribd.com]

8. nbinno.com [nbinno.com]

9. benchchem.com [benchchem.com]

10. Ethyl 4-(Butylamino)benzoate: Chemistry, Applications, and Significance - Jiangxi
Zhongding Biotechnology Co., Ltd. [jxzd-chem.com]
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ethylbenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1605955#commercial-availability-and-suppliers-of-
ethyl-4-ethylbenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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